8-(benzylthio)-1,9-dihydro-6H-purin-6-one

• IUPAC Name: 8-benzylsulfanyl-1,7-dihydropurin-6-one
• InChI: InChI=1S/C12H10N4OS/c17-11-9-10(13-7-14-11)16-12(15-9)18-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,13,14,15,16,17)
• InChI Key: BTKVUNCOVXHLBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC3=C(N2)C(=O)NC=N3
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol

Description

8-(benzylthio)-1,9-dihydro-6H-purin-6-one, also known as benzylthiouracil (BTU), is a chemical compound that has been extensively used in scientific research. BTU is a purine analog that has been used to study the effects of nucleotide metabolism and purine biosynthesis in various organisms.

Mechanism of Action

BTU inhibits the activity of xanthine oxidase by binding to the molybdenum cofactor of the enzyme. This binding prevents the enzyme from converting hypoxanthine and xanthine to uric acid, leading to a decrease in uric acid production. BTU has also been shown to inhibit the activity of other enzymes involved in purine metabolism, such as adenosine deaminase and guanine deaminase.
Biochemical and Physiological Effects
BTU has been shown to have various biochemical and physiological effects, including a decrease in uric acid production, inhibition of purine metabolism, and inhibition of cell growth and development. BTU has also been shown to have anti-inflammatory and antioxidant properties, which may have therapeutic potential in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

BTU has several advantages for lab experiments, including its ability to inhibit purine metabolism and its low toxicity. However, BTU has several limitations, including its low solubility in water and its potential to interfere with other metabolic pathways.

Future Directions

For research on BTU include the development of more efficient synthesis methods, the study of its effects on various organisms and metabolic pathways, and the development of BTU-based therapies for the treatment of various diseases. Additionally, the use of BTU as a tool for studying the effects of purine analogs on cell growth and development may lead to the development of new treatments for cancer and other diseases.

Scientific Research Applications

BTU has been used in various scientific research applications, including the study of nucleotide metabolism and purine biosynthesis. BTU has been shown to inhibit the activity of xanthine oxidase, an enzyme involved in purine metabolism. This inhibition leads to a decrease in uric acid production, which has been linked to various diseases such as gout and hyperuricemia. BTU has also been used to study the effects of purine analogs on the growth and development of various organisms, including bacteria, fungi, and plants.